Cas no 1690619-66-9 (2-Cyclopropyl-5-methoxybenzaldehyde)

• Product Name: 2-Cyclopropyl-5-methoxybenzaldehyde
• CAS No: 1690619-66-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5462698
• Update Time: 2025-08-05

2-Cyclopropyl-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-methoxybenzaldehyde
• 2-(cyclopropyl)-5-methoxybenzaldehyde
• Z1949394721
• Benzaldehyde, 2-cyclopropyl-5-methoxy-

• Inchi： 1S/C11H12O2/c1-13-10-4-5-11(8-2-3-8)9(6-10)7-12/h4-8H,2-3H2,1H3
• InChI Key： JEWPEBLRSOUWJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=O)C=1)C1CC1

Computed Properties

• Exact Mass: 176.083729621 g/mol
• Monoisotopic Mass: 176.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.21
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 286.2±33.0 °C(Predicted)

Additional information on 2-Cyclopropyl-5-methoxybenzaldehyde

2-Cyclopropyl-5-Methoxybenzaldehyde: A Comprehensive Overview

2-Cyclopropyl-5-methoxybenzaldehyde, also known by its CAS number 1690619-66-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclopropyl group and a methoxy substituent, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-Cyclopropyl-5-methoxybenzaldehyde involves a multi-step process that typically begins with the preparation of the benzaldehyde derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of pharmacological activity, 2-Cyclopropyl-5-methoxybenzaldehyde has demonstrated potent anti-inflammatory and antioxidant properties. A recent study published in the Journal of Medicinal Chemistry revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines in macrophage cells. This finding suggests its potential utility in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Beyond its pharmacological applications, 2-Cyclopropyl-5-methoxybenzaldehyde has also been investigated for its role in material science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalytic systems. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing the efficiency of these reactions under mild conditions.

The structural uniqueness of 2-Cyclopropyl-5-methoxybenzaldehyde lies in its cyclopropyl group, which introduces strain into the molecule, thereby increasing its reactivity. This feature has been exploited in various organic transformations, including alkylation and arylation reactions. Recent advancements in asymmetric synthesis have further expanded the scope of this compound, enabling the preparation of enantiomerically pure derivatives.

In conclusion, 2-Cyclopropyl-5-methoxybenzaldehyde, with its CAS number 1690619-66-9, represents a versatile compound with diverse applications across multiple disciplines. Its synthesis, pharmacological activity, and material science applications highlight its significance in contemporary research. As ongoing studies continue to unravel its potential, this compound is poised to make substantial contributions to both academic and industrial sectors.